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Cat. No.: B10786868
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Introduction
Iron is an essential micronutrient for virtually all microorganisms, playing a critical role as a

cofactor in a vast array of enzymatic reactions, including cellular respiration, DNA biosynthesis,

and nitrogen fixation. The bioavailability of iron in culture media can be a limiting factor for

microbial growth and productivity. Ferric pyrophosphate citrate (FPC) is a novel, highly

water-soluble, complex iron salt that presents a promising alternative to traditional iron sources

used in microbiology.[1][2] FPC is a stable complex of ferric iron (Fe³⁺) with pyrophosphate and

citrate, which ensures high solubility and potential for enhanced bioavailability.[1][2] These

application notes provide detailed protocols for utilizing and evaluating ferric pyrophosphate
citrate as an iron source for various microorganisms.
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Ferric pyrophosphate citrate is a non-colloidal, complex iron salt with exceptional water

solubility (>1000 mg/mL).[1][2] Spectroscopic analysis has shown that in its solid state and in

solution, FPC consists of iron (III) complexed with one pyrophosphate and two citrate

molecules.[1][2] This structure is stable for several months in solution, making it convenient for

preparing stock solutions for culture media.[1]

Property Description Source

Form Complex iron salt [1][2]

Composition
Iron (III) complexed with

pyrophosphate and citrate
[1][2]

Solubility
Highly water-soluble (>1000

mg/mL)
[1][2]

Structure Non-colloidal [1]

Stability
Stable in solution for several

months
[1]

Mechanism of Iron Uptake by Microorganisms
While direct studies on the microbial uptake of ferric pyrophosphate citrate are limited, the

mechanism can be inferred from known iron acquisition strategies in microorganisms. Bacteria

and fungi have evolved sophisticated systems to acquire iron from their environment. These

primarily include:

Siderophore-mediated uptake: Many microbes secrete low-molecular-weight chelating

agents called siderophores, which have a high affinity for ferric iron. The iron-siderophore

complex is then recognized by specific receptors on the cell surface and transported into the

cell.

Reductive iron assimilation: This process involves the reduction of extracellular Fe³⁺ to the

more soluble ferrous form (Fe²⁺) by cell surface reductases, followed by transport of Fe²⁺

across the cell membrane.[3]

Heme uptake: Pathogenic bacteria can acquire iron from host heme proteins.
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Ferric citrate uptake systems: Several bacteria and yeast possess specific transport systems

for the uptake of ferric citrate.[3][4] Given that FPC contains citrate, it is plausible that

microorganisms equipped with ferric citrate transporters can utilize this complex.

The presence of citrate in the FPC complex may facilitate its uptake by microorganisms that

have dedicated ferric citrate transport systems, such as Escherichia coli, Pseudomonas

aeruginosa, and Aspergillus niger.[3][4][5]

Experimental Protocols
Protocol 1: Preparation of Ferric Pyrophosphate Citrate
Stock Solution
This protocol describes the preparation of a sterile stock solution of ferric pyrophosphate
citrate for supplementation of microbial culture media.

Materials:

Ferric Pyrophosphate Citrate (pharmaceutical grade)

Sterile, deionized water

Sterile filtration unit (0.22 µm pore size)

Sterile storage bottles

Procedure:

Weigh the desired amount of ferric pyrophosphate citrate powder under aseptic

conditions.

Dissolve the powder in a pre-measured volume of sterile, deionized water to achieve a

desired stock concentration (e.g., 10 mM). FPC is highly soluble, so gentle mixing should be

sufficient.

Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a sterile storage

bottle.
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Store the stock solution at 4°C, protected from light. The solution is stable for several months

under these conditions.[1]

Protocol 2: Evaluating Ferric Pyrophosphate Citrate as
an Iron Source for Microbial Growth
This protocol provides a general method to compare the efficacy of FPC with other iron sources

in supporting microbial growth.

Materials:

Microorganism of interest (bacterial or fungal strain)

Iron-deficient basal medium (e.g., M9 minimal medium for bacteria, or a custom defined

medium for fungi)

Sterile stock solution of Ferric Pyrophosphate Citrate (from Protocol 1)

Sterile stock solutions of other iron sources for comparison (e.g., ferrous sulfate, ferric

chloride, ferric citrate) at the same molar concentration of iron.

Sterile culture vessels (e.g., flasks, 96-well plates)

Incubator

Spectrophotometer or plate reader

Procedure:

Prepare the iron-deficient basal medium. To ensure the medium is iron-limited, use high-

purity reagents and consider treating with a chelating resin like Chelex-100.

Dispense the basal medium into sterile culture vessels.

Supplement the medium with different iron sources at a range of final concentrations (e.g., 1,

10, 50, 100 µM). Include a no-iron control.

Inoculate the media with the microorganism of interest at a standardized cell density.
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Incubate the cultures under optimal conditions for the specific microorganism (temperature,

aeration, etc.).

Monitor microbial growth over time by measuring optical density (OD) at a suitable

wavelength (e.g., 600 nm for bacteria) or by determining biomass (dry weight).

Plot growth curves (OD vs. time) for each iron source and concentration. Calculate growth

rates and final cell densities.

Data Presentation:

Summarize the results in a table comparing the growth parameters for each iron source.

Iron Source Concentration (µM) Maximum OD
Specific Growth
Rate (µ/h)

No Iron Control 0

Ferric Pyrophosphate

Citrate
1

10

50

100

Ferrous Sulfate 1

10

50

100

Ferric Citrate 1

10

50

100
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Protocol 3: Quantification of Iron Uptake using Ferrozine
Assay
This protocol allows for the quantification of iron reduction and uptake by microorganisms when

supplied with FPC. The ferrozine assay specifically measures ferrous iron (Fe²⁺).

Materials:

Microbial culture grown with Ferric Pyrophosphate Citrate

Ferrozine solution (e.g., 1 g/L in 50 mM HEPES buffer)

Hydroxylamine hydrochloride solution (as a reducing agent for total iron measurement)

Centrifuge

Spectrophotometer

Procedure:

Grow the microorganism in a defined medium with FPC as the sole iron source.

At desired time points, collect a sample of the culture.

Separate the cells from the supernatant by centrifugation.

To measure extracellular Fe²⁺: Add ferrozine solution to the supernatant. A color change

indicates the presence of Fe²⁺. Measure the absorbance at 562 nm.

To measure total extracellular iron: Treat the supernatant with a reducing agent like

hydroxylamine hydrochloride to reduce all Fe³⁺ to Fe²⁺. Then, add the ferrozine solution and

measure the absorbance at 562 nm.

To measure intracellular iron: Wash the cell pellet with an iron-free buffer. Lyse the cells and

treat the lysate with a reducing agent and ferrozine to determine the total intracellular iron

concentration.
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Calculate the iron concentrations using a standard curve prepared with known

concentrations of ferrous sulfate.

Visualizations
Hypothesized Iron Uptake Pathway for Ferric
Pyrophosphate Citrate
The following diagram illustrates a potential pathway for the uptake of iron from FPC by a

microbial cell, based on known iron transport mechanisms.
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Caption: Hypothesized pathways for microbial iron uptake from FPC.

Experimental Workflow for Comparing Iron Sources
This diagram outlines the experimental workflow for evaluating the efficacy of FPC as a

microbial iron source.
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Caption: Workflow for comparing microbial growth with different iron sources.

Conclusion
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Ferric pyrophosphate citrate represents a promising, highly soluble, and stable iron source

for microbial cultivation. Its unique chemical structure may offer advantages in terms of

bioavailability for certain microorganisms. The protocols and data presentation formats

provided here offer a framework for researchers to systematically evaluate FPC in their specific

microbial systems. Further research is warranted to elucidate the specific transport

mechanisms and metabolic impacts of FPC in a broader range of microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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